N-[2-(1H-benzimidazol-2-yl)ethyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C19H21N3O4/c1-24-15-10-12(11-16(25-2)18(15)26-3)19(23)20-9-8-17-21-13-6-4-5-7-14(13)22-17/h4-7,10-11H,8-9H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: MOAGWUGCDXECBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCC2=NC3=CC=CC=C3N2
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

Benzimidazole derivatives are a significant class of compounds in medicinal chemistry. They are part of many bioactive heterocyclic compounds and are of wide interest due to their diverse biological and clinical applications. Benzimidazole is a constituent of many natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The usual synthesis of benzimidazole involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole derivatives show a broad range of chemical reactions due to the presence of a positive charge on either of two nitrogen atoms, which shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Medicine: Anticancer Applications

Benzimidazole derivatives, including N-[2-(1H-benzimidazol-2-yl)ethyl]-3,4,5-trimethoxybenzamide, have shown promise in anticancer research. . Their ability to interfere with the function of microtubules, which are crucial for cell division, makes them valuable in the development of new chemotherapeutic agents.

Agriculture: Fungicide Development

In agriculture, benzimidazole compounds are utilized for their fungicidal properties. . The specific compound could be explored for its efficacy against a range of fungal pathogens affecting important crops.

Material Science: Polymer Synthesis

The benzimidazole moiety is integral in the synthesis of polymers with enhanced properties. .

Environmental Science: Pollution Remediation

Benzimidazole derivatives are studied for their role in environmental science, particularly in pollution remediation. .

Biochemistry: Enzyme Inhibition

In biochemistry, benzimidazole-based compounds are known to inhibit enzymes that are crucial in biological pathways. .

Pharmacology: Therapeutic Drug Development

Benzimidazole derivatives are a cornerstone in pharmacological research due to their broad therapeutic potential. .

Mechanism of Action

Target of Action

The primary target of N-[2-(1H-benzimidazol-2-yl)ethyl]-3,4,5-trimethoxybenzamide is the human glucokinase (GK) . Glucokinase plays a crucial role in the regulation of carbohydrate metabolism and has been identified as a potential therapeutic target for type-2 diabetes (T2D) .

Mode of Action

N-[2-(1H-benzimidazol-2-yl)ethyl]-3,4,5-trimethoxybenzamide acts as an allosteric activator of human glucokinase . It binds to the allosteric site of the GK protein, leading to an increase in the catalytic action of GK . This results in enhanced glucose utilization and insulin release, thereby helping to regulate blood glucose levels .

Biochemical Pathways

The activation of GK by N-[2-(1H-benzimidazol-2-yl)ethyl]-3,4,5-trimethoxybenzamide affects the glycolysis pathway . By increasing the activity of GK, this compound enhances the conversion of glucose to glucose-6-phosphate, the first step in the glycolysis pathway. This leads to increased glucose utilization and insulin secretion, contributing to the regulation of blood glucose levels .

Pharmacokinetics

Benzimidazole derivatives are generally well absorbed and distributed in the body . The metabolism and excretion of these compounds can vary significantly depending on their specific chemical structure .

Result of Action

The activation of GK by N-[2-(1H-benzimidazol-2-yl)ethyl]-3,4,5-trimethoxybenzamide leads to enhanced glucose utilization and insulin secretion . This helps to regulate blood glucose levels, making this compound a potential therapeutic agent for the treatment of type-2 diabetes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-[2-(1H-benzimidazol-2-yl)ethyl]-3,4,5-trimethoxybenzamide. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its interaction with its target . .

Safety and Hazards

Benzimidazole derivatives may have various safety and hazard profiles depending on their specific structures. For example, N-[2-(1H-Benzimidazol-2-yl)ethyl]-N-methylamine has hazard statements H315 - H317 - H319 - H400 and precautionary statements P261 - P264 - P273 - P280 - P280 - P391.